Cas no 1255666-29-5 (1-[(tert-butoxy)carbonyl]-2-(methoxycarbonyl)piperidine-4-carboxylic acid)

• Product Name: 1-[(tert-butoxy)carbonyl]-2-(methoxycarbonyl)piperidine-4-carboxylic acid
• CAS No: 1255666-29-5
• MF: C₁₃H₂₁NO₆
• MW: 287.30894446373
• MDL: MFCD16040215
• CID: 1221779
• PubChem ID: 49761298
• Update Time: 2025-05-20

1-[(tert-butoxy)carbonyl]-2-(methoxycarbonyl)piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-methoxycarbonyl-1-[(2-methylpropan-2-yl)oxycarbonyl]piperidine-4-carboxylic acid
• 1-(TERT-BUTOXYCARBONYL)-2-(METHOXYCARBONYL)PIPERIDINE-4-CARBOXYLIC ACID
• PB25552
• RP07698
• FT-0684998
• Y7323
• 1,2,4-PIPERIDINETRICARBOXYLIC ACID, 1-(1,1-DIMETHYLETHYL) 2-METHYL ESTER
• 1-(tert-Butoxycarbonyl)-2-(methoxycarbonyl)-piperidine-4-carboxylic acid
• 1-[(tert-butoxy)carbonyl]-2-(methoxycarbonyl)piperidine-4-carboxylic acid
• DTXSID10678355
• W-205220
• 1-Boc-5-(methoxycarbonyl)piperidine-2-carboxylic Acid
• SCHEMBL19644158
• MFCD16040215
• 1-BOC-2-(Methoxycarbonyl)piperidin-4-carboxylic acid
• AS-34807
• 1255666-29-5
• 1-Boc-2-(methoxycarbonyl)piperidine-4-carboxylic acid
• SY097533
• A890160
• 1-(tert-Butoxycarbonyl)-2-(methoxycarbonyl)piperidine-4-carboxylicacid
• CS-W001364
• AKOS015949318
• DB-161726
• J-503638

• MDL： MFCD16040215
• Inchi： 1S/C13H21NO6/c1-13(2,3)20-12(18)14-6-5-8(10(15)16)7-9(14)11(17)19-4/h8-9H,5-7H2,1-4H3,(H,15,16)
• InChI Key： VPZOZPSOJLQFGC-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(C(=O)O)CC1C(=O)OC)=O

Computed Properties

• Exact Mass: 287.13688739g/mol
• Monoisotopic Mass: 287.13688739g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 93.1Ų

Additional information on 1-[(tert-butoxy)carbonyl]-2-(methoxycarbonyl)piperidine-4-carboxylic acid

Introduction to 1-[(tert-butoxy)carbonyl]-2-(methoxycarbonyl)piperidine-4-carboxylic acid (CAS No. 1255666-29-5) and Its Applications in Modern Chemical Biology

1-[(tert-butoxy)carbonyl]-2-(methoxycarbonyl)piperidine-4-carboxylic acid, identified by the CAS number 1255666-29-5, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, featuring a piperidine core with multiple protective groups, serves as a versatile intermediate in the synthesis of complex molecules, particularly in the development of novel therapeutic agents. Its unique structural features make it an invaluable tool for medicinal chemists and biologists seeking to explore new drug candidates.

The molecular structure of 1-[(tert-butoxy)carbonyl]-2-(methoxycarbonyl)piperidine-4-carboxylic acid consists of a piperidine ring substituted with two carbamate groups at the 1-position and 2-position, respectively. The tert-butoxy carbamate (Boc) group at the 1-position provides stability and protection during synthetic procedures, while the methoxycarbonyl (Moc) group at the 2-position offers an additional layer of functional control. This dual-protection strategy is particularly useful in multi-step syntheses where selective deprotection is required.

In recent years, the demand for high-quality intermediates in drug discovery has surged, driven by advancements in synthetic methodologies and an increased focus on precision medicine. 1-[(tert-butoxy)carbonyl]-2-(methoxycarbonyl)piperidine-4-carboxylic acid has emerged as a key building block in the synthesis of peptidomimetics and other bioactive molecules. Its ability to undergo selective deprotection under mild conditions makes it an attractive choice for researchers aiming to construct complex scaffolds with high fidelity.

One of the most compelling applications of this compound is in the development of protease inhibitors, which are critical for treating a wide range of diseases, including cancer and infectious disorders. The piperidine core is a common motif in many bioactive peptides and small molecules, making 1-[(tert-butoxy)carbonyl]-2-(methoxycarbonyl)piperidine-4-carboxylic acid a valuable starting point for designing inhibitors that target specific proteases. For instance, researchers have utilized this intermediate to synthesize novel inhibitors of caspase enzymes, which play a pivotal role in apoptosis and cell signaling pathways.

Recent studies have also highlighted the utility of 1-[(tert-butoxy)carbonyl]-2-(methoxycarbonyl)piperidine-4-carboxylic acid in the synthesis of kinase inhibitors. Kinases are enzymes that regulate numerous cellular processes, and their dysregulation is implicated in various diseases, particularly cancer. By incorporating this compound into synthetic routes, chemists can develop highly specific kinase inhibitors with improved pharmacokinetic properties. For example, a recent publication described the use of this intermediate to create a series of ATP-competitive inhibitors targeting Janus kinases (JAKs), which are involved in inflammatory responses and immune regulation.

The versatility of 1-[(tert-butoxy)carbonyl]-2-(methoxycarbonyl)piperidine-4-carboxylic acid extends beyond protease and kinase inhibition. It has been employed in the synthesis of G-protein coupled receptor (GPCR) modulators, which are involved in neurotransmission and hormone signaling. GPCRs are among the most targeted classes of proteins in drug discovery due to their critical role in mediating cellular responses to external stimuli. Researchers have leveraged this compound to develop novel ligands that exhibit high affinity and selectivity for specific GPCRs, paving the way for new treatments for conditions such as depression, anxiety, and chronic pain.

In addition to its role in small-molecule drug development, 1-[(tert-butoxy)carbonyl]-2-(methoxycarbonyl)piperidine-4-carboxylic acid has found applications in peptide chemistry. Peptides are short chains of amino acids that serve as signaling molecules or have enzymatic activity. The introduction of protecting groups on peptide side chains enhances stability during synthesis and purification processes. This compound has been used to synthesize peptidomimetics—molecules that mimic the structure and function of natural peptides but with improved pharmacological properties such as increased bioavailability and reduced immunogenicity.

The increasing interest in biologics has also driven demand for high-quality intermediates like 1-[(tert-butoxy)carbonyl]-2-(methoxycarbonyl)piperidine-4-carboxylic acid. Biologics are therapeutic agents derived from living organisms or produced through biotechnology processes. They include antibodies, recombinant proteins, and nucleic acids. The synthesis of biologics often requires complex purification steps to ensure purity and efficacy. Protecting groups play a crucial role in these processes by preventing unwanted side reactions that could compromise product quality.

Advances in synthetic chemistry have enabled more efficient methods for incorporating protecting groups into molecular frameworks. Techniques such as solid-phase peptide synthesis (SPPS) have revolutionized peptide chemistry by allowing for automated and scalable production of complex peptides. 1-[(tert-butoxy)carbonyl]-2-(methoxycarbonyl)piperidine-4-carboxylic acid has been integrated into SPPS protocols to facilitate the synthesis of peptidomimetics with precise control over regiochemistry.

The future prospects for 1-[(tert-butoxy)carbonyl]-2-(methoxycarbonyl)piperidine-4-carboxylic acid are promising, given its broad applicability across multiple therapeutic areas. As drug discovery continues to evolve towards more personalized and targeted therapies, the need for versatile intermediates like this compound will only grow. Researchers are exploring new synthetic strategies to enhance its utility further, including methods for introducing additional functional groups or modifying its core structure to create novel bioactive molecules.

In conclusion,1-[(tert-butoxy)carbonyl]-2-(methoxycarbonyl)piperidine-4-carboxylic acid (CAS No. 1255666-29-5) is a cornerstone intermediate in modern chemical biology and pharmaceutical research. Its unique structural features make it an indispensable tool for synthesizing complex molecules with high precision and efficiency. As advancements continue to unfold across drug discovery pipelines,1-[(tert-butoxy)carbonyl] -(2(methoxycarbonylpiperidine)-(4(carboxylic acid)) will undoubtedly play a pivotal role in developing next-generation therapeutics that address unmet medical needs.